1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine
Overview
Description
1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine, also known as DMMDA-2, is a psychoactive drug that belongs to the class of phenethylamines. It has been studied for its potential therapeutic applications in the field of neuroscience.
Mechanism of Action
1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine acts as a partial agonist at the serotonin receptor, which is involved in mood regulation. It has also been shown to have affinity for the dopamine receptor, which is involved in reward and motivation. The exact mechanism of action of 1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine is not fully understood and requires further research.
Biochemical and Physiological Effects:
1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine has been shown to increase the release of serotonin and dopamine in animal models. It has also been shown to increase the activity of antioxidant enzymes, which may contribute to its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine has potential advantages for lab experiments due to its affinity for the serotonin receptor and potential neuroprotective effects. However, its complex synthesis process and limited availability may limit its use in research.
Future Directions
1. Further research is needed to elucidate the exact mechanism of action of 1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine.
2. 1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine may have potential therapeutic applications in the treatment of mood disorders and neurodegenerative diseases.
3. The development of more efficient synthesis methods for 1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine may increase its availability for research.
4. 1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine may be studied in combination with other drugs to determine potential synergistic effects.
In conclusion, 1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine is a psychoactive drug that has been studied for its potential therapeutic applications in the field of neuroscience. It acts as a partial agonist at the serotonin receptor and has potential neuroprotective effects. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine can be synthesized by the condensation of 2,4-dimethoxybenzaldehyde with 3,5-dimethylpiperidine in the presence of a reducing agent. The synthesis of 1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine has been studied for its potential therapeutic applications in the field of neuroscience. It has been found to have affinity for the serotonin receptor, which is involved in mood regulation. 1-(2,4-dimethoxybenzyl)-3,5-dimethylpiperidine has also been shown to have potential neuroprotective effects in animal models of neurodegenerative diseases.
properties
IUPAC Name |
1-[(2,4-dimethoxyphenyl)methyl]-3,5-dimethylpiperidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO2/c1-12-7-13(2)10-17(9-12)11-14-5-6-15(18-3)8-16(14)19-4/h5-6,8,12-13H,7,9-11H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJINWKBTSYPSBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)CC2=C(C=C(C=C2)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3-chlorophenyl)amino]-6,7-dimethoxy-2-benzofuran-1(3H)-one](/img/structure/B5087662.png)
![3-(2-{3-[(3,4-dimethoxyphenyl)amino]-1-piperidinyl}-2-oxoethyl)-1,3-oxazolidin-2-one](/img/structure/B5087668.png)
![2,4-dichloro-N-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)benzamide](/img/structure/B5087674.png)
![5-{2-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]ethyl}-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione](/img/structure/B5087702.png)
![2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}benzaldehyde](/img/structure/B5087703.png)
![2-[3-(4-chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]-3-(2-furylmethyl)-1,3-thiazolidin-4-one](/img/structure/B5087705.png)
![2-[4-(4-bromophenoxy)phenyl]hexahydro-1H-isoindole-1,3(2H)-dione](/img/structure/B5087719.png)
![9-[4-(dibutylamino)-2-butyn-1-yl]-9H-fluoren-9-ol](/img/structure/B5087726.png)
![N-{2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl}-4-nitrobenzamide](/img/structure/B5087728.png)
![4-[4-(3-methoxyphenoxy)butyl]morpholine](/img/structure/B5087733.png)
![(3aS*,5S*,9aS*)-5-(3-fluorophenyl)-2-(2-methylbenzyl)hexahydro-7H-pyrrolo[3,4-g]pyrrolizin-1(2H)-one](/img/structure/B5087747.png)
